2-(Piperidin-1-YL)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)pyrimidine

• IUPAC Name: 2-piperidin-1-yl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine
• InChI: InChI=1S/C15H24BN3O2/c1-14(2)15(3,4)21-16(20-14)12-10-17-13(18-11-12)19-8-6-5-7-9-19/h10-11H,5-9H2,1-4H3
• InChI Key: PHVGYFSOPFMYPH-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CN=C(N=C2)N3CCCCC3
• Molecular Formula: C15H24BN3O2
• DSSTOX Substance ID: DTXSID90585957
• Molecular Weight: 289.18 g/mol
• CAS RN: 1015242-08-6

Description

2-(Piperidin-1-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine, also known as 2-Pyrimidin-5-yl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, is a heterocyclic compound, which is composed of two rings, a pyrimidine ring and a borole ring. This compound has a wide range of applications, including in the field of medicinal chemistry and organic synthesis. In addition, it has been used in the synthesis of other compounds, such as those with anti-cancer, anti-viral, and anti-inflammatory properties.

Scientific Research Applications

Quantum Chemical and Molecular Dynamics Studies

2-(Piperidin-1-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine and similar piperidine derivatives have been studied for their adsorption and corrosion inhibition properties on iron. Quantum chemical calculations and molecular dynamics simulations have been used to understand these properties, offering insights into their potential use in corrosion inhibition (Kaya et al., 2016).

Crystal Structure and DFT Study

Research has focused on the crystal structure and density functional theory (DFT) study of compounds similar to 2-(Piperidin-1-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine. These studies include analysis of molecular structures, electrostatic potentials, and frontier molecular orbitals, shedding light on the physicochemical properties of these compounds (Huang et al., 2021).

Synthesis and Intermediate Use in Biologically Active Compounds

The compound has been studied in the context of its synthesis and use as an intermediate in the production of biologically active compounds, such as crizotinib. This research provides valuable information on the synthesis processes and yield, important for understanding its role in pharmaceutical manufacturing (Kong et al., 2016).

Antimicrobial Activity

Research has also been conducted on piperidine derivatives for their antimicrobial properties. These studies involve synthesizing various compounds and testing their efficacy against different bacterial and fungal strains, offering potential applications in developing new antimicrobial agents (Imran et al., 2016).